Sodium carbonate peroxyhydrate

Specification

• CAS No.: 16884-59-6
• Molecular Formula: C32H18N8O2Si
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Sodium carbonate peroxyhydrate is an inorganic compound with the chemical formula 2Na₂CO₃·3H₂O₂. It is classified as an adduct of sodium carbonate ("soda ash" or "washing soda") and hydrogen peroxide, rather than a simple mixture of these components. This distinction is important as the hydrogen peroxide is incorporated into the crystal structure of sodium carbonate, creating a stable compound with unique properties.

The compound was first synthesized in 1899 by Ukrainian chemist Sebastian Moiseevich Tanatar, representing an early achievement in peroxide chemistry. This historical development laid the groundwork for its eventual widespread commercial applications more than a century later.

At room temperature, solid sodium carbonate peroxyhydrate exhibits an orthorhombic crystal structure, belonging to the Cmca crystallographic space group. When cooled below approximately -30°C, the structure undergoes a transformation to the Pbca space group, demonstrating the temperature-dependent nature of its crystalline arrangement.

Physical and Chemical Properties

Sodium carbonate peroxyhydrate appears as a white, free-flowing crystalline powder that is both hygroscopic and readily soluble in water. The compound contains approximately 32.5% hydrogen peroxide by weight, making it an effective solid source of this powerful oxidizing agent.

When dissolved in water, sodium carbonate peroxyhydrate undergoes decomposition according to the following reaction:
2Na₂CO₃·3H₂O₂ → 3H₂O₂ + 4Na⁺ + 2CO₃²⁻

This reaction releases hydrogen peroxide, which provides the oxidizing capability that makes the compound valuable in numerous applications. The release of hydrogen peroxide in aqueous solution is the foundation for its effectiveness as a cleaning agent, disinfectant, and bleaching agent.

Table 1: Physical and Chemical Properties of Sodium Carbonate Peroxyhydrate

Property	Characteristic
Appearance	White crystalline powder
Physical state	Free flowing granular powder (350-550μm)
Odor	Odorless
Thermal stability	Self-accelerating decomposition begins at 50°C
Oxidation potential	Strong oxidizing agent
Hydrogen peroxide content	32.5% by weight
Water solubility	Readily soluble
Storage stability	>6 months at <50°C

Production and Manufacturing

Industrial production of sodium carbonate peroxyhydrate involves the crystallization of a solution containing sodium carbonate and hydrogen peroxide, with careful attention to pH and concentration parameters. This controlled crystallization process ensures the formation of the desired adduct structure rather than a simple mixture of the component chemicals.

An alternative production method, suitable for both industrial and laboratory preparation, involves treating dry sodium carbonate directly with concentrated hydrogen peroxide solution. This approach may be preferred in certain contexts where the starting materials are readily available in the required forms.

The global production capacity for sodium carbonate peroxyhydrate was estimated at several hundred thousand tons annually as of 2004, reflecting its significant industrial importance. This substantial production volume supports its widespread use in consumer products and specialized applications across multiple sectors.

Technical Specifications

According to the U.S. Environmental Protection Agency registration documents, technical grade sodium carbonate peroxyhydrate typically consists of 85% active ingredient, with the remaining 15% comprising other ingredients. This technical grade material serves as the basis for formulating end-use products that contain the compound.

Commercial end-use products are often manufactured through a straightforward mixing process that combines the technical-grade sodium carbonate peroxyhydrate with inert carriers. For example, some formulations contain 40% of the technical product, with the remainder being an inert carrier material that provides appropriate physical properties for the intended application.

The manufacturing process must maintain strict quality control to ensure product consistency, stability, and safety. This includes monitoring the available oxygen content, which is measured directly, and calculating the hydrogen peroxide content based on these measurements.

Applications and Uses

The versatility of sodium carbonate peroxyhydrate has led to its incorporation in numerous products and processes across different industries. Its functionality as a stable, solid source of hydrogen peroxide makes it particularly valuable in contexts where liquid hydrogen peroxide would be impractical or less effective.

Cleaning and Laundry Applications

Sodium carbonate peroxyhydrate serves as a key ingredient in numerous home and laundry cleaning products, particularly those marketed as environmentally friendly alternatives to chlorine-based bleaches. Its oxidizing properties effectively remove stains and brighten fabrics without the environmental concerns associated with chlorinated compounds.

Commercial products containing sodium carbonate peroxyhydrate include well-known brands such as OxiClean, Oxyper, certain Tide laundry detergent formulations, and Vanish. These products typically contain 35-40% sodium carbonate peroxyhydrate, providing approximately 5% active oxygen when titrated. This concentration delivers effective cleaning and bleaching performance while maintaining product stability and safety.

Other Applications

Beyond cleaning products and aquaculture, sodium carbonate peroxyhydrate finds utility in homebrewing as an effective cleaning agent for equipment. Its oxidizing properties help sanitize brewing equipment without leaving harmful residues that could affect beer quality.

The compound's mode of action against target organisms involves oxidizing critical cellular components, such as cell membranes and proteins, leading to cellular disruption and death. This mechanism makes it potentially valuable in various contexts requiring controlled antimicrobial or algaecidal effects, though specific commercial applications in these areas may be subject to regulatory approval.

Research Findings

Mode of Action Studies

The mechanistic understanding of sodium carbonate peroxyhydrate's activity derives from its decomposition to release hydrogen peroxide, which serves as the primary active agent. When dissolved in water, the compound transforms into hydrogen peroxide and sodium carbonate, with the hydrogen peroxide providing the oxidizing action that affects target organisms.

The oxidizing action of hydrogen peroxide disrupts critical cellular components of target organisms, including membrane lipids, proteins, and nucleic acids. This broad-spectrum oxidative damage leads to cellular dysfunction and ultimately cell death in susceptible organisms, explaining the compound's effectiveness against various microbes and pathogens.

This mode of action is particularly valuable in contexts requiring controlled antimicrobial effects without leaving persistent, potentially harmful residues. The decomposition of hydrogen peroxide into water and oxygen means that treatments with sodium carbonate peroxyhydrate ultimately leave only benign residues, contributing to its favorable environmental profile compared to certain alternative treatments.